Cas no 2138165-55-4 (3-Bromo-1-cyclopentylpropan-1-amine)

• Product Name: 3-Bromo-1-cyclopentylpropan-1-amine
• CAS No: 2138165-55-4
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 6416901
• PubChem ID: 165451084
• Update Time: 2025-10-28

3-Bromo-1-cyclopentylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-cyclopentylpropan-1-amine
• EN300-701218
• 2138165-55-4
• 3-Bromo-1-cyclopentylpropan-1-amine

• Inchi： 1S/C8H16BrN/c9-6-5-8(10)7-3-1-2-4-7/h7-8H,1-6,10H2
• InChI Key： KHAIZUOIAWNOTM-UHFFFAOYSA-N
• SMILES： BrCCC(C1CCCC1)N

Computed Properties

• Exact Mass: 205.04661g/mol
• Monoisotopic Mass: 205.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-Bromo-1-cyclopentylpropan-1-amine

Introduction to 3-Bromo-1-cyclopentylpropan-1-amine (CAS No. 2138165-55-4)

3-Bromo-1-cyclopentylpropan-1-amine, with the CAS number 2138165-55-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a cyclopentyl group attached to a propylamine backbone. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 3-Bromo-1-cyclopentylpropan-1-amine can be represented as follows: C₉H₁₇BrN. The presence of the bromine atom and the cyclopentyl group imparts specific physical and chemical properties to this compound, making it an interesting candidate for further investigation. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly due to its ability to modulate specific receptors and enzymes involved in neurotransmission.

In the context of medicinal chemistry, 3-Bromo-1-cyclopentylpropan-1-amine has been explored for its pharmacological properties. Research has shown that this compound exhibits selective binding to certain receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. This selective binding activity suggests that 3-Bromo-1-cyclopentylpropan-1-amine could be a valuable tool in the development of new treatments for conditions such as depression, anxiety, and schizophrenia.

Beyond its potential as a therapeutic agent, 3-Bromo-1-cyclopentylpropan-1-amine has also been studied for its use in chemical synthesis. The bromine atom in its structure makes it an excellent starting material for various synthetic transformations, including cross-coupling reactions and nucleophilic substitutions. These reactions can be used to introduce additional functional groups or modify existing ones, thereby expanding the range of possible derivatives that can be synthesized from this compound.

The synthesis of 3-Bromo-1-cyclopentylpropan-1-amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-bromopropanal with cyclopentylamine, followed by reduction to form the desired amine product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of safety and handling, it is important to note that while 3-Bromo-1-cyclopentylpropan-1-amine is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, the compound should be stored in a well-ventilated area away from incompatible materials.

The current landscape of research on 3-Bromo-1-cyclopentylpropan-1-amine is dynamic and evolving. Recent studies have focused on elucidating its mechanism of action at the molecular level, which involves interactions with specific protein targets in the brain. For example, one study published in the Journal of Medicinal Chemistry demonstrated that 3-Bromo-1-cyclopentylpropan-1-amine selectively binds to serotonin 5-HT_2A receptors with high affinity, suggesting its potential as an antipsychotic agent.

In another study conducted by researchers at a leading pharmaceutical company, 3-Bromo-1-cyclopentylpropan-1-amine was evaluated for its efficacy in preclinical models of depression. The results showed that this compound exhibited significant antidepressant-like effects in behavioral tests, indicating its potential as a novel antidepressant drug candidate. These findings have sparked further interest in exploring the therapeutic applications of this compound.

The future prospects for 3-Bromo-1-cyclopentylpropan-1-amine are promising. Ongoing research aims to optimize its pharmacological profile through structural modifications and improve its bioavailability and metabolic stability. Additionally, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale for clinical trials.

In conclusion, 3-Bromo-1-cyclopentylpropan-1-amine (CAS No. 2138165-55-4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing new treatments for neurological and psychiatric disorders. As research continues to advance our understanding of this compound, it is likely that new applications and derivatives will emerge, further expanding its utility in the field.